Cas no 21416-46-6 (2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(1-sulfo-2-naphthalenyl)diazenyl]-)

2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(1-sulfo-2-naphthalenyl)diazenyl]- structure
21416-46-6 structure
Product Name:2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(1-sulfo-2-naphthalenyl)diazenyl]-
CAS No:21416-46-6
MF:C21H14N2O6S
MW:422.410664081573
CID:271589
PubChem ID:80877
Update Time:2025-04-19

2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(1-sulfo-2-naphthalenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(1-sulfo-2-naphthalenyl)diazenyl]-
    • (4E)-3-oxo-4-[2-(1-sulfonaphthalen-2-yl)hydrazinylidene]-3,4-dihydronaphthalene-2-carboxylic acid
    • (4E)-3-Oxo-4-[(1-sulfo-2-naphthyl)hydrazono]-3,4-dihydro-2-naphth alenecarboxylic acid
    • SCHEMBL13276323
    • 2-Naphthalenecarboxylic acid, 3-hydroxy-4-((1-sulfo-2-naphthalenyl)azo)-
    • DTXSID90863803
    • NS00040967
    • NS00124539
    • 21416-46-6
    • SCHEMBL9102907
    • D&C Red 34
    • SCHEMBL13276324
    • 3-Hydroxy-4-[(1-sulfonaphthalen-2-yl)diazenyl]naphthalene-2-carboxylic acid
    • SCHEMBL92065
    • D&c Red No.34
    • Inchi: 1S/C21H14N2O6S/c24-19-16(21(25)26)11-13-6-2-3-7-14(13)18(19)23-22-17-10-9-12-5-1-4-8-15(12)20(17)30(27,28)29/h1-11,24H,(H,25,26)(H,27,28,29)/b23-22+
    • InChI Key: PWUSHZPXYOALFZ-GHVJWSGMSA-N
    • SMILES: S(C1C(=CC=C2C=CC=CC=12)/N=N/C1=C(C(C(=O)O)=CC2C=CC=CC=21)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 422.05732
  • Monoisotopic Mass: 422.057257
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 874
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 142
  • XLogP3: 4.7

Experimental Properties

  • Density: 1.53
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.717
  • PSA: 136.62
  • LogP: 4.10720
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